Cas no 2034501-73-8 (1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one)

• Product Name: 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one
• CAS No: 2034501-73-8
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.4054
• CID: 5353533
• Update Time: 2025-07-15

1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]-2-thiophen-3-ylethanone
• 1-(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone
• 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one

• Inchi： 1S/C16H19N3O3S/c1-21-14-8-17-9-15(18-14)22-13-3-2-5-19(10-13)16(20)7-12-4-6-23-11-12/h4,6,8-9,11,13H,2-3,5,7,10H2,1H3
• InChI Key： UPVWQAKDCXGCRG-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C([H])([H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=NC([H])=C(N=1)OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 1.7
• Topological Polar Surface Area: 92.8

Additional information on 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one

Introduction to 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034501-73-8, identified as 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates a piperidine ring linked to a thiophene moiety, both of which are well-documented for their role in modulating biological pathways. Specifically, the presence of a 6-methoxypyrazin-2-yl group introduces a layer of complexity that is often exploited in the design of bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those featuring nitrogen-containing rings, due to their diverse biological activities. The piperidine scaffold, for instance, is a common structural component in many approved drugs, owing to its ability to enhance oral bioavailability and metabolic stability. Similarly, thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antitumor properties. The combination of these motifs in 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one suggests a multifaceted pharmacological profile that warrants further investigation.

The CAS number 2034501-73-8 serves as a unique identifier for this compound, facilitating its recognition in databases and scientific literature. This standardized nomenclature is crucial for ensuring consistency in research communications and regulatory submissions. The chemical structure of this compound can be broken down into several key functional groups: the piperidine ring, the thiophene ring, and the 6-methoxypyrazinyl oxygenated side chain. Each of these components contributes to the overall reactivity and biological activity of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding interactions between 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-yl)ethan-1-one and target proteins. These computational studies have hinted at its potential as an inhibitor of enzymes involved in cancer progression and inflammatory diseases. For instance, preliminary data suggest that the thiophene moiety may interact with cysteine residues in proteases, thereby disrupting key signaling pathways.

Moreover, the 6-methoxypyrazinyl group adds another dimension to the pharmacological potential of this compound. Pyrazine derivatives are known for their ability to modulate neurotransmitter systems, making them attractive candidates for treating neurological disorders. The methoxy substitution further enhances lipophilicity, which is often critical for crossing biological membranes. This combination of features positions 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-(thiophen-3-ylen)-ethyl ketone as a promising lead compound for further drug discovery efforts.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments indicate that it exhibits inhibitory activity against certain kinases, which are overexpressed in various cancers. The piperidine ring, being electron-rich, is thought to participate in hydrogen bonding interactions with hinge regions of these enzymes. Concurrently, the thiophene ring may engage in hydrophobic interactions with aromatic pockets within the active site. This dual mode of interaction could explain its observed potency and selectivity.

The synthesis of this compound represents another area of interest within synthetic organic chemistry. The introduction of both oxygenated pyrazine and thiophene moieties into a single carbon backbone requires careful consideration of reaction conditions and protecting group strategies. Recent reports detail efficient synthetic routes that involve multi-step cascades starting from commercially available precursors. These methods highlight the growing sophistication in synthetic methodologies tailored for complex heterocyclic systems.

From a regulatory perspective, compounds like 1-{3-[(6-methoxypyrazin - 2 - yl)oxy] piperidin - 1 - yl} - 2 - (thiophen - 3 - yl) ethan - 1 - one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes assessment for toxicity profiles using cell-based assays and animal models. The structural complexity necessitates thorough characterization through spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LCMS), and X-ray crystallography where applicable.

The role of medicinal chemists in optimizing this compound cannot be overstated. By systematically modifying substituents or altering functional groups based on empirical data from high-throughput screening (HTS), researchers aim to enhance potency while minimizing off-target effects. For example, replacing hydroxyl groups with halogens or amides might improve solubility without compromising bioactivity; such modifications are often guided by structure-based drug design principles derived from crystallographic data.

As our understanding of disease mechanisms continues to evolve, so too does our approach toward developing targeted therapies.* Compounds like *this one* embody*the spirit*of innovation by merging traditional medicinal chemistry expertise with cutting-edge technologies.* Whether*it emerges*as*a lead candidate*or inspires future generations*of drug designers,*its contribution*to scientific progress remains significant.*